Cas no 50381-90-3 ( )

• Product Name: &nbsp
• CAS No: 50381-90-3
• MF: C₁₉H₁₆I₂N₂O₂
• MW: 558.151489257813
• CID: 933670
• PubChem ID: 300441
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 4-[5-(4-cyano-2-iodophenoxy)pentoxy]-3-iodobenzonitrile
• 1.5-Bis-(2-jod-4-cyan-phenoxy)-pentan
• 3,3'-diiodo-4,4'-pentanediyldioxy-di-benzonitrile
• 3,3'-Dijod-4,4'-pentandiyldioxy-di-benzonitril
• AC1L6WC5
• NSC174859
• 4,4'-[Pentane-1,5-diylbis(oxy)]bis(3-iodobenzonitrile)
• NSC-174859
• DTXSID60306277
• 50381-90-3
•  

• Inchi： 1S/C19H16I2N2O2/c20-16-10-14(12-22)4-6-18(16)24-8-2-1-3-9-25-19-7-5-15(13-23)11-17(19)21/h4-7,10-11H,1-3,8-9H2
• InChI Key： LZPCAOORVVSZNK-UHFFFAOYSA-N
• SMILES： IC1C=C(C#N)C=CC=1OCCCCCOC1C=CC(C#N)=CC=1I

Computed Properties

• Exact Mass: 557.92928
• Monoisotopic Mass: 557.93
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 66Ų

Experimental Properties

• Density: 1.84
• Boiling Point: 626.4°C at 760 mmHg
• Flash Point: 332.6°C
• Refractive Index: 1.671
• PSA: 66.04
• LogP: 5.26726